1. Home
  2. Product
  3. Main Products
  4. (E)-(4-Ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
(E)-(4-Ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate (E)-(4-Ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 618079-10-0
VCID: VC0384443
InChI: InChI=1S/C28H32N2O6/c1-3-17-36-23-9-5-20(6-10-23)25-24(26(31)21-7-11-22(12-8-21)35-4-2)27(32)28(33)30(25)14-13-29-15-18-34-19-16-29/h3,5-12,25,31H,1,4,13-19H2,2H3/b26-24+
SMILES: CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)OCC=C)[O-]
Molecular Formula: C28H32N2O6
Molecular Weight: 492.6g/mol

(E)-(4-Ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate

CAS No.: 618079-10-0

Main Products

VCID: VC0384443

Molecular Formula: C28H32N2O6

Molecular Weight: 492.6g/mol

(E)-(4-Ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate - 618079-10-0

CAS No. 618079-10-0
Product Name (E)-(4-Ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
Molecular Formula C28H32N2O6
Molecular Weight 492.6g/mol
IUPAC Name (E)-(4-ethoxyphenyl)-[1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C28H32N2O6/c1-3-17-36-23-9-5-20(6-10-23)25-24(26(31)21-7-11-22(12-8-21)35-4-2)27(32)28(33)30(25)14-13-29-15-18-34-19-16-29/h3,5-12,25,31H,1,4,13-19H2,2H3/b26-24+
Standard InChIKey YXMOFINIPASTGC-SHHOIMCASA-N
Isomeric SMILES CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)OCC=C)/[O-]
SMILES CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)OCC=C)[O-]
Canonical SMILES CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)OCC=C)[O-]
PubChem Compound 5819926
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19